Cas no 2866335-08-0 (1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1) )

• Product Name: 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1)
• CAS No: 2866335-08-0
• MF: C₅H₉ClF₂N₄
• MW: 198.601566076279
• CID: 5562080
• Update Time: 2025-06-11

1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H8F2N4.ClH/c1-11-3(2-8)9-5(10-11)4(6)7;/h4H,2,8H2,1H3;1H
• InChI Key： ZKSZOTOUMCMYPX-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NN(C)C(CN)=N1)F

Additional information on 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1)

Recent Advances in the Study of 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1) (CAS: 2866335-08-0)

The compound 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1) (CAS: 2866335-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole core and difluoromethyl substituent, exhibits promising pharmacological properties, particularly in the context of antifungal and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic uses.

One of the key findings from recent research is the compound's potent inhibitory activity against fungal pathogens such as Candida albicans and Aspergillus fumigatus. In vitro studies have demonstrated that the hydrochloride salt form enhances the compound's solubility and bioavailability, making it a more viable candidate for drug development. The presence of the difluoromethyl group is believed to contribute to its enhanced metabolic stability and target binding affinity, as evidenced by molecular docking studies.

Another area of investigation has been the synthesis and scale-up of this compound. Researchers have developed novel synthetic routes that improve yield and purity while reducing production costs. These advancements are critical for transitioning from laboratory-scale synthesis to industrial production, which is essential for clinical trials and eventual commercialization. The use of green chemistry principles in these synthetic processes has also been highlighted, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In addition to its antifungal properties, preliminary studies suggest that this compound may have applications in other therapeutic areas, such as anti-inflammatory and anticancer treatments. Its ability to modulate specific enzymatic pathways has sparked interest in its potential as a multi-target agent. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 1H-1,2,4-Triazole-5-methanamine, 3-(difluoromethyl)-1-methyl-, hydrochloride (1:1) (CAS: 2866335-08-0) represents a promising candidate for drug development, with its unique chemical structure and broad-spectrum activity. Continued research efforts are expected to uncover additional therapeutic applications and optimize its pharmacological properties, paving the way for its potential inclusion in future clinical treatments.